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Compound of Interest

Compound Name: Hydroxy-PEG3-ethyl acetate

Cat. No.: B1602057

Essential Safety and Handling Guide for
Hydroxy-PEG3-ethyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for
handling Hydroxy-PEG3-ethyl acetate (CAS: 118988-04-8). As a trusted partner in your
research, we are committed to providing value beyond the product itself by ensuring you have
the necessary information for safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

Hydroxy-PEG3-ethyl acetate is a polyethylene glycol (PEG)-based linker compound. While a
specific Safety Data Sheet (SDS) for this compound is not readily available, a hazard
assessment based on its structural components—a PEG derivative and an ethyl acetate group
—indicates the need for caution. The ethyl acetate component suggests that the compound
may be a highly flammable liquid and vapor, and it may cause serious eye irritation and
drowsiness or dizziness upon inhalation.[1][2] Related PEG compounds have been shown to
be harmful if swallowed, cause skin irritation, and are very toxic to aquatic life.[3][4]

Therefore, a comprehensive approach to personal protection is critical. The following PPE is
mandatory when handling Hydroxy-PEG3-ethyl acetate:
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Protection Type

Required PPE

Specifications & Best
Practices

Eye and Face Protection

Safety Goggles and Face
Shield

Chemical splash goggles are
required.[5] A face shield
should be worn over goggles
when handling larger
gquantities or when there is a

significant splash risk.[5]

Hand Protection

Chemical-Resistant Gloves

Nitrile rubber gloves are
recommended for protection
against solvents, oils, and
some acids.[3] Always inspect
gloves for integrity before use
and replace them immediately

if contaminated or damaged.

Body Protection

Laboratory Coat

A flame-resistant lab coat is
recommended to protect
clothing and skin from

splashes.[6]

Respiratory Protection

Use in a well-ventilated area

All handling of Hydroxy-PEG3-
ethyl acetate should be
performed in a certified
chemical fume hood to

minimize inhalation exposure.

[7]

Foot Protection

Closed-Toe Shoes

Required in all laboratory
settings to protect against

spills and falling objects.[6]

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational protocol is essential for the safe handling of Hydroxy-PEG3-

ethyl acetate.

2.1. Preparation and Handling:

Review Safety Information: Before beginning work, review this guide and any available
institutional chemical safety resources.

Ensure Proper Ventilation: Confirm that the chemical fume hood is functioning correctly.

Don Appropriate PPE: Put on all required personal protective equipment as outlined in the
table above.

Grounding: When transferring the chemical, ground and bond containers and receiving
equipment to prevent static discharge, which could ignite flammable vapors.[1][2][7]

Dispensing: Use only non-sparking tools for all operations.[1][7] Dispense the required
amount of the chemical carefully, avoiding splashes and the creation of aerosols.

Storage: Store Hydroxy-PEG3-ethyl acetate in a tightly closed, properly labeled container
in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and strong
oxidizing agents.[1][8]

2.2. Spill Management:

Evacuate and Ventilate: In case of a spill, immediately alert others in the area and ensure the
area is well-ventilated. If the spill is large, evacuate the laboratory.

Control Ignition Sources: Extinguish all nearby ignition sources.

Contain the Spill: Use a non-combustible absorbent material, such as vermiculite or sand, to
contain the spill. Do not use combustible materials like paper towels or sawdust.

Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and
place it in a designated, labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, and dispose of
all contaminated materials as hazardous waste.
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Disposal Plan: Managing Chemical Waste

Proper disposal of Hydroxy-PEG3-ethyl acetate and its containers is crucial to protect
personnel and the environment.

3.1. Waste Segregation and Collection:

o Designated Waste Container: All waste containing Hydroxy-PEG3-ethyl acetate, including
contaminated consumables, must be collected in a clearly labeled, leak-proof hazardous
waste container.

¢ Incompatible Materials: Do not mix this waste with incompatible chemicals, particularly
strong oxidizing agents.

3.2. Disposal of Empty Containers:

o Triple Rinse: "Empty" containers must be triple-rinsed with a suitable solvent (e.g., ethanol or
acetone).

o Collect Rinsate: The rinsate from the first rinse is considered hazardous waste and must be
collected and disposed of accordingly.

o Container Disposal: After triple rinsing, deface the label on the container before disposing of
it as non-hazardous solid waste, in accordance with institutional policies.

3.3. Final Disposal:

o Licensed Waste Contractor: All hazardous waste containing Hydroxy-PEG3-ethyl acetate
must be disposed of through a licensed chemical waste disposal contractor.

» Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal environmental regulations.

Quantitative Data Summary

The following table summarizes key quantitative data for Hydroxy-PEG3-ethyl acetate.
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Property Value Source
CAS Number 118988-04-8 [9]
Molecular Formula C10H2006 [9]
Molecular Weight 236.26 g/mol [9]

2-8°C (Recommended for
Storage Temperature N
long-term stability)

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Hydroxy-
PEG3-ethyl acetate, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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